Cas no 25861-69-2 (Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI))

Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI) structure
25861-69-2 structure
Product Name:Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI)
CAS No:25861-69-2
MF:C19H26O9
MW:398.404346942902
CID:289940
PubChem ID:102504518
Update Time:2025-04-19

Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene-3,4,7,8,15-pentol,12,13-epoxy-, 4,15-diacetate, (3a,4b,7a,8a)- (9CI)
    • 12,13-Epoxytrichothec-9-ene-3α,4β,7α,8α,15-pentol 4,15-diacetate
    • Spiro[2,5-methano-1-benzoxepin-10,2'-oxirane],trichothec-9-ene-3,4,7,8,15-pentol deriv.
    • Trichothec-9-ene-3a,4b,7a,8a,15-pentol,12,13-epoxy-, 4,15-diacetate (8CI)
    • 7,8-DIHYDROXYANGUIDINE, (7.ALPHA.,8.ALPHA.)-
    • Trichothec-9-ene-3alpha,4beta,7alpha,8alpha,15-pentol, 4,15-diacetate
    • 5Q4RC2JSL0
    • 7,8-Dihydroxydiacetoxyscirpenol
    • 25861-69-2
    • 4.BETA.,15-DIACETOXY-12,13-EPOXYTRICHOTHEC-9-ENE-3.ALPHA.,7.ALPHA.,8.ALPHA.-TRIOL
    • TRICHOTHEC-9-ENE-3,4,7,8,15-PENTOL, 12,13-EPOXY-, 4,15-DIACETATE, (3.ALPHA.,4.BETA.,7.ALPHA.,8.ALPHA.)-
    • 7,8-Dihydroxy-4,15-diacetoxyscirpenol
    • 7,8-DIHYDROXYANGUIDINE, (7S,8S)-
    • 7,8-DIHYDROXY-4,15-DIACETOXYSCIRPENOL, (7S,15S)-
    • UNII-5Q4RC2JSL0
    • Inchi: 1S/C19H26O9/c1-8-5-11-18(6-25-9(2)20,14(24)12(8)22)17(4)15(27-10(3)21)13(23)16(28-11)19(17)7-26-19/h5,11-16,22-24H,6-7H2,1-4H3/t11-,12-,13-,14-,15-,16-,17-,18-,19+/m1/s1
    • InChI Key: ARKWUSFUCGIADI-LQTPHHOGSA-N
    • SMILES: O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)[C@@H]([C@@H](C(C)=C[C@H]2O1)O)O)OC(C)=O)O

Computed Properties

  • Exact Mass: 398.15768240g/mol
  • Monoisotopic Mass: 398.15768240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 135Ų
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